molecular formula C13H12F2N2O4S B2412970 3,4-Difluorobenzyl 2,5-dimethyl-1,1-dioxo-1,2-dihydro-1,2,6-thiadiazine-4-carboxylate CAS No. 1775489-28-5

3,4-Difluorobenzyl 2,5-dimethyl-1,1-dioxo-1,2-dihydro-1,2,6-thiadiazine-4-carboxylate

Cat. No. B2412970
CAS RN: 1775489-28-5
M. Wt: 330.31
InChI Key: RNHPLRZWTOWJNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3,4-Difluorobenzyl 2,5-dimethyl-1,1-dioxo-1,2-dihydro-1,2,6-thiadiazine-4-carboxylate” belongs to the class of organic compounds known as thiadiazines . Thiadiazines are compounds containing a ring made up of one sulfur atom, two nitrogen atoms, and three carbon atoms . The 1,2,4-benzothiadiazine-1,1-dioxide ring is a novel scaffold that has been the subject of various pharmacological studies .


Molecular Structure Analysis

The molecular structure of this compound would be based on the 1,2,6-thiadiazine ring system, which is a six-membered ring with one sulfur atom and two nitrogen atoms . The ring would be substituted with various groups including a 3,4-difluorobenzyl group and a carboxylate group.

Scientific Research Applications

Antimicrobial Activity

The 1,2,4-benzothiadiazine-1,1-dioxide ring exhibits notable antimicrobial properties. Researchers have identified derivatives of this scaffold as effective against various bacterial and fungal pathogens. These compounds could potentially serve as novel antibiotics or antifungal agents .

KATP Channel Modulation

KATP (ATP-sensitive potassium) channels play a crucial role in cellular energy homeostasis. Certain 1,2,4-benzothiadiazine-1,1-dioxide compounds act as KATP channel activators, potentially influencing cellular processes related to metabolism and cell survival.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, based on the known activities of similar compounds . This could include testing its activity against various biological targets and in different disease models.

properties

IUPAC Name

(3,4-difluorophenyl)methyl 2,5-dimethyl-1,1-dioxo-1,2,6-thiadiazine-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12F2N2O4S/c1-8-10(6-17(2)22(19,20)16-8)13(18)21-7-9-3-4-11(14)12(15)5-9/h3-6H,7H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RNHPLRZWTOWJNA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NS(=O)(=O)N(C=C1C(=O)OCC2=CC(=C(C=C2)F)F)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12F2N2O4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-Difluorobenzyl 2,5-dimethyl-1,1-dioxo-1,2-dihydro-1,2,6-thiadiazine-4-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.